Cas no 1443314-22-4 (1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one)

1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one structure
1443314-22-4 structure
Product Name:1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
CAS No:1443314-22-4
MF:C11H11F3O2
MW:232.1991
MDL:MFCD07380770
CID:5081592
PubChem ID:83958477
Update Time:2023-11-24

1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 4'-Ethoxy-2'-methyl-2,2,2-trifluoroacetophenone
    • 1-(4-Ethoxy-2-methylphenyl)-2,2,2-trifluoroethanone
    • 1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
    • MDL: MFCD07380770
    • Inchi: 1S/C11H11F3O2/c1-3-16-8-4-5-9(7(2)6-8)10(15)11(12,13)14/h4-6H,3H2,1-2H3
    • InChI Key: VSFUIEAEJAONQC-UHFFFAOYSA-N
    • SMILES: FC(C(C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])OC([H])([H])C([H])([H])[H])=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 250
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3

1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1931482-0.05g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
0.05g
$768.0 2023-09-17
Enamine
EN300-1931482-0.1g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
0.1g
$804.0 2023-09-17
Enamine
EN300-1931482-0.25g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
0.25g
$840.0 2023-09-17
Enamine
EN300-1931482-0.5g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
0.5g
$877.0 2023-09-17
Enamine
EN300-1931482-1.0g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
1g
$914.0 2023-06-02
Enamine
EN300-1931482-2.5g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
2.5g
$1791.0 2023-09-17
Enamine
EN300-1931482-5.0g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
5g
$2650.0 2023-06-02
Enamine
EN300-1931482-10.0g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
10g
$3929.0 2023-06-02
Enamine
EN300-1931482-1g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
1g
$914.0 2023-09-17
Enamine
EN300-1931482-5g
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
1443314-22-4
5g
$2650.0 2023-09-17
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd